Cas no 1261897-12-4 (3-chloro-5-(4-fluorophenyl)phenol)

• Product Name: 3-chloro-5-(4-fluorophenyl)phenol
• CAS No: 1261897-12-4
• MF: C₁₂H₈ClFO
• MW: 222.642725944519
• MDL: MFCD18315444
• CID: 2761987
• PubChem ID: 53221183
• Update Time: 2025-05-26

3-chloro-5-(4-fluorophenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-chloro-5-(4-fluorophenyl)phenol
• DTXSID30685844
• 5-Chloro-4'-fluoro[1,1'-biphenyl]-3-ol
• MFCD18315444
• 1261897-12-4
• 5-Chloro-4'-fluoro-[1,1'-biphenyl]-3-ol
• BS-27116

• MDL： MFCD18315444
• Inchi： 1S/C12H8ClFO/c13-10-5-9(6-12(15)7-10)8-1-3-11(14)4-2-8/h1-7,15H
• InChI Key： LEKGDXUDFWBDMU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C=CC(=CC=1)F)O

Computed Properties

• Exact Mass: 222.02500
• Monoisotopic Mass: 222.0247707Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23000
• LogP: 3.85170

Additional information on 3-chloro-5-(4-fluorophenyl)phenol

3-Chloro-5-(4-Fluorophenyl)Phenol: A Comprehensive Overview

3-Chloro-5-(4-fluorophenyl)phenol, identified by the CAS number 1261897-12-4, is a compound of significant interest in the fields of organic chemistry, materials science, and pharmacology. This compound is characterized by its unique molecular structure, which combines a phenolic group with chloro and fluoro substituents. The presence of these substituents imparts distinctive chemical and physical properties, making it a valuable compound for various applications.

The molecular structure of 3-chloro-5-(4-fluorophenyl)phenol consists of a phenolic ring substituted with a chlorine atom at the 3-position and a fluorophenyl group at the 5-position. This arrangement creates a molecule with both electron-withdrawing and electron-donating groups, which influence its reactivity and stability. Recent studies have highlighted the importance of such substituent effects in determining the compound's behavior in different chemical environments.

In terms of synthesis, 3-chloro-5-(4-fluorophenyl)phenol can be prepared through various routes, including nucleophilic aromatic substitution and coupling reactions. Researchers have explored optimized synthetic pathways to enhance yield and purity, leveraging advancements in catalytic systems and reaction conditions. These methods have been documented in recent publications, emphasizing the compound's potential for large-scale production in industrial settings.

The physical properties of 3-chloro-5-(4-fluorophenyl)phenol are equally intriguing. Its melting point, boiling point, and solubility characteristics make it suitable for applications in both organic and aqueous environments. Moreover, its fluorescence properties under UV light have been studied extensively, revealing potential uses in sensing and imaging technologies.

From an application standpoint, 3-chloro-5-(4-fluorophenyl)phenol has garnered attention in the pharmaceutical industry due to its potential as a drug candidate. Preclinical studies have demonstrated its ability to modulate key biological pathways, suggesting its role in treating conditions such as inflammation and neurodegenerative diseases. Additionally, its role as an intermediate in the synthesis of more complex molecules has been explored, further expanding its utility.

In environmental science, the compound's biodegradation patterns and toxicity profiles have been investigated to assess its impact on ecosystems. Recent findings indicate that it exhibits moderate biodegradability under specific conditions, which is crucial for its safe handling and disposal.

The future outlook for 3-chloro-5-(4-fluorophenyl)phenol is promising, with ongoing research focusing on enhancing its stability, bioavailability, and efficacy. Collaborative efforts between academia and industry are expected to unlock new avenues for its application across diverse sectors.